6-(2-pyridylmethyl)-5H-dibenzo[c,e]azepine-5,7(6H)-dione

• IUPAC Name: 6-(pyridin-2-ylmethyl)benzo[d][2]benzazepine-5,7-dione
• InChI: InChI=1S/C20H14N2O2/c23-19-17-10-3-1-8-15(17)16-9-2-4-11-18(16)20(24)22(19)13-14-7-5-6-12-21-14/h1-12H,13H2
• InChI Key: SVZXTPHATUWHKV-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C3=CC=CC=C3C(=O)N(C2=O)CC4=CC=CC=N4
• Molecular Formula: C20H14N2O2
• Molecular Weight: 314.3 g/mol

Description

6-(2-pyridylmethyl)-5H-dibenzo[c,e]azepine-5,7(6H)-dione is a complex organic compound belonging to the class of dibenzoazepines. This compound features a unique structure with a pyridylmethyl group attached to a dibenzoazepine core. Dibenzoazepines are known for their diverse biological activities and are often studied for their potential therapeutic applications.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 6-(2-pyridylmethyl)-5H-dibenzo[c,e]azepine-5,7(6H)-dione can be achieved through various synthetic routes. One common method involves the intramolecular asymmetric reductive amination of bridged biaryl derivatives. This process utilizes an iridium-catalyzed reaction to achieve high enantiocontrol, resulting in enantioenriched dibenzoazepines with excellent yields .

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The use of continuous flow reactors and advanced purification techniques can enhance the efficiency of the production process.

Chemical Reactions Analysis

Types of Reactions

6-(2-pyridylmethyl)-5H-dibenzo[c,e]azepine-5,7(6H)-dione undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can convert the compound into its reduced forms.

Substitution: The compound can undergo substitution reactions where functional groups are replaced by other groups.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as lithium aluminum hydride and sodium borohydride are often used.

Substitution: Substitution reactions may involve reagents like halogens, acids, or bases under controlled conditions.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxides, while reduction can produce reduced derivatives of the compound.

Scientific Research Applications

6-(2-pyridylmethyl)-5H-dibenzo[c,e]azepine-5,7(6H)-dione has a wide range of scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex molecules.

Biology: The compound is studied for its potential biological activities, including its role as an enzyme inhibitor.

Medicine: Research is ongoing to explore its therapeutic potential in treating various diseases.

Industry: The compound is used in the development of new materials and catalysts for industrial processes.

Mechanism of Action

The mechanism of action of 6-(2-pyridylmethyl)-5H-dibenzo[c,e]azepine-5,7(6H)-dione involves its interaction with specific molecular targets and pathways. The compound may act as an inhibitor of certain enzymes, thereby modulating biochemical pathways and exerting its effects. Detailed studies are required to elucidate the exact molecular targets and pathways involved .

Comparison with Similar Compounds

Similar Compounds

Dibenzo[c,e]azepine: A structurally related compound with similar biological activities.

Oxcarbazepine: Another dibenzoazepine derivative used as an anticonvulsant.

Uniqueness

6-(2-pyridylmethyl)-5H-dibenzo[c,e]azepine-5,7(6H)-dione is unique due to its specific structural features and the presence of the pyridylmethyl group, which may confer distinct biological activities and chemical reactivity compared to other similar compounds.